Etilefrine

• CAS No.: 709-55-7
• Product Name: Etilefrine
• Molecular Formula: C10H15NO2
• Molecular Weight: 181.23 g/mol
• IUPAC Name: 3-[2-(ethylamino)-1-hydroxyethyl]phenol
• Standard InChI: InChI=1S/C10H15NO2/c1-2-11-7-10(13)8-4-3-5-9(12)6-8/h3-6,10-13H,2,7H2,1H3
• Standard InChIKey: SQVIAVUSQAWMKL-UHFFFAOYSA-N
• SMILES: CCNCC(C1=CC(=CC=C1)O)O
• Canonical SMILES: CCNCC(C1=CC(=CC=C1)O)O
• Appearance: Solid powder
• Melting Point: 208-209; 147.5 °C
• Description: Etilefrine is an adrenergic agonist with vasoconstrictive activity. Etilefrine selectively binds to and activates alpha-1-adrenergic receptors of the arteriolar and venous vasculature. This causes smooth muscle contraction and leads to a decrease in venous pooling and increase in blood pressure. This agent may also stimulate beta-1 adrenergic receptors, leading to positive chronotropic and inotropic effects.; Etilefrine is an adrenergic agonist that appears to interact with beta-2 and some alpha adrenergic receptors. It has been used as a vasoconstrictor agent.; 3-[2-(ethylamino)-1-hydroxyethyl]phenol is a member of phenols.
• Purity: > 95%
• Quantity: Milligrams-Grams
• Related CAS: 42145-91-5 (pivalate hydrochloride); 943-17-9 (hydrochloride)
• Solubility: 18.9 [ug/mL]
• Synonyms: Adrenam; Adrianol, Ethyl; Bioflutin; Cardanat; Circupon; Effortil; Efortil; Ethyl Adrianol; Ethyladrianol; Ethylnorphenylephrine; Ethylphenylephrine; Eti Puren; Eti-Puren; etil von ct; Etilefrin; Etilefrin AL; Etilefrin ratiopharm; Etilefrin-ratiopharm; Etilefrine; Etilefrine Hydrochloride; Etilefrine Pivalate Hydrochloride; Fetanol; Hydrochloride, Etilefrine; Hydrochloride, Etilefrine Pivalate; Phetanol; Pivalate Hydrochloride, Etilefrine; Thomasin
• PubChem Compound: 3306
• Last Modified: Nov 11 2021